Cas no 1803627-89-5 (6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1803627-89-5
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930204
• Update Time: 2025-06-09

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)18-6-2-7(14)15-5(3-13)4(6)1-8(16)17/h2H,1,3,13H2,(H2,14,15)(H,16,17)
• InChI Key： FDBARPWYAXVUSN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)N=C(CN)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: -2.2
• Topological Polar Surface Area: 112

Additional information on 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1803627-89-5): A Comprehensive Overview

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid, identified by its CAS number 1803627-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule features a pyridine core substituted with multiple functional groups, including an amino group, an aminomethyl side chain, and a trifluoromethoxy substituent, along with a carboxylic acid moiety at the third position. The unique structural arrangement of these groups imparts distinct chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The< strong>6-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid molecule is characterized by its high reactivity due to the presence of multiple nucleophilic centers. The amino group at the 6-position and the aminomethyl group at the 2-position can participate in various coupling reactions, such as amide bond formation, which is crucial for constructing peptidomimetics and protein-protein interaction inhibitors. Additionally, the< strong>trifluoromethoxy group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design to improve bioavailability and reduce degradation rates in vivo.

In recent years, there has been growing interest in< strong>pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The< strong>CAS no. 1803627-89-5 compound has been extensively studied for its potential applications in medicinal chemistry. Notably, it has been employed as a building block in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The trifluoromethoxy substituent, in particular, has been shown to modulate enzyme selectivity and binding affinity, making it an attractive feature for drug development.

Recent advancements in computational chemistry have further highlighted the significance of< strong>6-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid. Molecular docking studies have demonstrated its binding potential with various target proteins, including those involved in metabolic pathways and signal transduction. These studies have provided insights into its mechanism of action and have guided the optimization of lead compounds for therapeutic purposes. The< strong>aminomethyl side chain has been particularly noted for its ability to form hydrogen bonds and hydrophobic interactions, which are essential for stable protein-ligand complexes.

The synthesis of< strong>CAS no. 1803627-89-5 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as reduction and methylation. The introduction of the< strong>trifluoromethoxy group often employs metal-catalyzed cross-coupling reactions or direct fluorination techniques under mild conditions to prevent unwanted side reactions.

In the context of drug discovery, the< strong>6-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid derivative has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in disease pathogenesis. For instance, it has been investigated for its ability to modulate Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune disorders. The structural features of this compound have been fine-tuned to enhance specificity and reduce off-target effects, aligning with current trends in precision medicine.

The< strong>CAS no. 1803627-89-5 compound also finds utility in academic research as a scaffold for exploring new chemical entities (NCEs). Its versatility allows chemists to modify various functional groups while maintaining core structural integrity, facilitating rapid screening of analogues with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to develop novel inhibitors with potential applications in neurodegenerative diseases and infectious disorders.

The impact of< strong>6-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid extends beyond pharmaceuticals into agrochemicals and material science. Its derivatives have been explored as intermediates in the synthesis of pesticides and specialty chemicals due to their stability under various environmental conditions. Furthermore, the< strong>trifluoromethoxy group contributes to enhanced photostability and resistance to degradation, making it valuable for industrial applications.

CAS no. 1803627-89-5 is expected to focus on expanding its therapeutic applications through structure-based drug design. Advances in artificial intelligence (AI) and machine learning (ML) are anticipated to accelerate the discovery process by predicting novel derivatives with optimized properties. Additionally, green chemistry principles will guide synthetic methodologies to minimize environmental impact while maintaining efficiency. CAS no. 1803627-89-5, corresponding to6-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid, is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an indispensable tool for medicinal chemists seeking innovative solutions for complex diseases. As research continues to uncover new applications, this molecule is poised to remain at the forefront of chemical biology and drug discovery efforts worldwide.